4-(2-Fluoro-4-formylphenoxy)benzonitrile
Overview
Description
4-(2-Fluoro-4-formylphenoxy)benzonitrile is a useful research compound. Its molecular formula is C14H8FNO2 and its molecular weight is 241.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Intermediate Applications
- 4-(2-Fluoro-4-formylphenoxy)benzonitrile and similar compounds have been utilized as key intermediates in various synthesis processes. For instance, compounds like 2-Fluoro-4-bromobiphenyl, a close relative, are crucial in the manufacture of materials like flurbiprofen, a non-steroidal anti-inflammatory and analgesic material (Qiu, Gu, Zhang, & Xu, 2009). Additionally, derivatives such as 4-Amino-2-(trifluoromethyl)benzonitrile, serve as intermediates in synthesizing drugs like bicalutamide (Tong-bin, 2012).
Liquid Crystal and Self-Assembly Studies
- Research on compounds like this compound focuses on their role in liquid crystals and self-assembly behaviors. The influences of various lateral groups, including -CN and -F, on similar benzonitrile-based dimers, have been studied to understand their behavior in liquid crystal (LC) phases. These studies help in understanding the self-assembly and LC behavior of such compounds (M K et al., 2022).
Photophysical and Chemical Properties
- The photophysical and chemical properties of similar fluorinated compounds have been extensively studied. For example, the introduction of fluoro-substituents in compounds like 4-(1-azetidinyl)benzonitrile has been shown to influence fluorescence yields and decay times in various solvents, providing insights into their photophysical behaviors (Druzhinin, Jiang, Demeter, & Zachariasse, 2001).
Continuous Flow Chemistry Applications
- Research in continuous flow chemistry has explored the iodination of similar fluorinated benzonitriles, demonstrating the utility of these compounds in developing more efficient and scalable chemical processes (Dunn et al., 2018).
Photocatalytic Applications
- The photocatalytic generation of reactive intermediates from compounds like 4-(trifluoromethoxy)benzonitrile, closely related to this compound, has been reported. This process leads to the fragmentation into fluorophosgene and benzonitrile, demonstrating potential applications in photocatalysis (Petzold et al., 2018).
properties
IUPAC Name |
4-(2-fluoro-4-formylphenoxy)benzonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8FNO2/c15-13-7-11(9-17)3-6-14(13)18-12-4-1-10(8-16)2-5-12/h1-7,9H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYEFXECQBSHNGV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)OC2=C(C=C(C=C2)C=O)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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